2-(8-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[8-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H20ClN5O2S/c1-14-4-3-5-18(15(14)2)25-19(29)12-28-22(30)27-11-10-24-21(20(27)26-28)31-13-16-6-8-17(23)9-7-16/h3-11H,12-13H2,1-2H3,(H,25,29)
• InChI Key: DZTYFTLZWHDLEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SCC4=CC=C(C=C4)Cl)C
• Molecular Formula: C22H20ClN5O2S
• Molecular Weight: 453.9 g/mol

Description

The compound “2-(8-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,3-dimethylphenyl)acetamide” is a complex organic molecule. It has a molecular formula of C22H20ClN5O2S and an average mass of 453.944 Da. The structure of the molecule includes a [1,2,4]triazolo[4,3-a]pyrazine core, which is a type of nitrogenous heterocyclic moiety.

Molecular Structure Analysis

The compound was characterized by 1H NMR, 13C NMR, FTIR, MS, and elemental analysis. The full geometry optimization was carried out using the 6-31G basis set. The frontier orbital energy and atomic net charges were discussed.

Physical And Chemical Properties Analysis

The compound is a pale yellow solid with a melting point of 188–189 °C. The IR (ATR) spectrum shows peaks at 1634, 1605, 1493, 1465, 1414, 1376, 1305, 1284, 1212, 1143, 1087, 1005, 992, 841,750, 737, 693 cm−1.

Scientific Research Applications

Antimicrobial and Antifungal Applications

A study by Hassan (2013) details the synthesis of 2-pyrazoline derivatives bearing benzenesulfonamide moieties, leading to compounds with significant antimicrobial activity against both Gram-negative and Gram-positive bacteria, as well as yeast-like fungi. This highlights the potential of such compounds in developing new antimicrobial agents (Hassan, 2013).

Insecticidal Applications

Fadda et al. (2017) explored the insecticidal potential of novel heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis. Their work underscores the potential of these compounds in agricultural pest management strategies (Fadda et al., 2017).

Anticancer and Antioxidant Applications

Research by Flefel et al. (2018) on the synthesis of novel pyridine and fused pyridine derivatives, including triazolopyridine and pyridine–pyrazole hybrid derivatives, has shown promising results in in silico molecular docking screenings and exhibited antimicrobial and antioxidant activity. This suggests the potential for these compounds in the development of new cancer therapies and as antioxidants (Flefel et al., 2018).

Anti-inflammatory Applications

A study by Abd Alla et al. (2010) synthesized new derivatives of phthalazine, demonstrating anti-inflammatory activities. This indicates the potential use of such compounds in developing treatments for inflammatory conditions (Abd Alla et al., 2010).

Antiviral and Antitumoral Applications

Jilloju et al. (2021) discovered derivatives with significant in vitro anticoronavirus and antitumoral activity, highlighting the potential of these compounds in antiviral and cancer treatments (Jilloju et al., 2021).